BDE 66-13C6

Specification

• Molecular Formula: C₆¹³C₆H₆Br₄O
• Molecular Weight: 491.75

Introduction

Chemical Structure and Properties

BDE 66-13C6 possesses a molecular formula of 13C6C6H6Br4O, containing twelve carbon atoms in total, with six being the stable isotope carbon-13. The compound has a molecular weight of 491.747 daltons and retains the fundamental chemical properties of its non-labeled counterpart, BDE-66. The strategic placement of carbon-13 atoms within the molecular structure ensures minimal isotope effects on its physical and chemical behavior.

The basic structure consists of two phenyl rings connected by an oxygen atom, with four bromine atoms distributed across the rings in the 2,3',4,4' positions. This specific bromination pattern distinguishes BDE-66 from other tetra-brominated PBDE congeners like BDE-47, which is typically found at higher concentrations in environmental samples.

Analytical Applications in Environmental Research

Role as an Internal Standard

BDE 66-13C6 serves as a crucial internal standard in analytical chemistry, particularly for the quantification of BDE-66 and related PBDE congeners in environmental and biological samples. The use of isotopically labeled standards like BDE 66-13C6 allows researchers to account for losses during sample preparation, extraction, and analysis procedures.

In typical analytical workflows, BDE 66-13C6 is added to samples at the beginning of the extraction process. By comparing the recovery of this labeled standard with the native BDE-66 in the sample, researchers can accurately quantify the concentration of the target compound regardless of procedural losses.

Gas Chromatography-Mass Spectrometry Applications

The primary analytical technique for detecting and quantifying PBDEs, including BDE-66, is gas chromatography coupled with mass spectrometry (GC-MS). For this application, isotopically labeled standards like BDE 66-13C6 are essential components of calibration and quantification procedures.

Research has shown that during GC-MS analysis, several criteria are typically applied to ensure accurate identification and quantification:

• Retention time matching within ±2 standard deviations between the analyte and standard

• Consistent ratios between quantifier and qualifier ions (within ±15% of theoretical values)

• Signal-to-noise ratios greater than three

Using isotope dilution methods, studies have demonstrated recovery rates for 13C-labeled PBDEs averaging 82 ± 9%, indicating excellent precision in analytical procedures.

Environmental Occurrence and Distribution of BDE-66

Comparison with Other PBDE Congeners

Environmental and biological monitoring studies consistently demonstrate that BDE-66 occurs at lower concentrations than other tetra-brominated congeners, particularly BDE-47. The detection frequency of BDE-66 in biological samples (85% in some studies) is generally lower than that of BDE-47, BDE-49 & 71, and BDE-153 (which are often detected in 95% of samples).

Table 1: Detection frequencies of common PBDE congeners in biological samples

PBDE Congener	Detection Frequency (%)
BDE-47	95
BDE-49 & 71	95
BDE-153	95
BDE-66	85
BDE-99	75
BDE-28	65
BDE-183	60

This pattern of occurrence suggests different sources, environmental fate, or metabolic processes affecting the distribution of these congeners in environmental and biological samples.

Metabolic Fate and Toxicological Significance

Toxicological Implications

Research suggests that hydroxylated metabolites of PBDEs may exhibit increased toxicity compared to their parent compounds. Studies have demonstrated that hydroxylation of PBDE congeners significantly increases their binding affinities for thyroid hormone receptors, potentially disrupting thyroid hormone homeostasis.

The metabolic fate of BDE-66 is therefore of toxicological significance, as its hydroxylated metabolites may contribute to the adverse health effects associated with PBDE exposure, particularly neurobehavioral and neurodevelopmental disorders. The use of BDE 66-13C6 as an analytical standard facilitates research into these metabolic pathways and their toxicological implications.

Analytical Methods for Detection and Quantification

Sample Preparation and Extraction

The analysis of PBDEs in environmental and biological samples typically involves several preparation steps in which isotopically labeled standards like BDE 66-13C6 play a crucial role. Common analytical procedures include:

• Addition of internal standards (including BDE 66-13C6) to the sample prior to extraction

• Extraction using appropriate solvents

• Clean-up procedures to remove interfering compounds

• Derivatization if hydroxylated metabolites are targeted

• Instrumental analysis using GC-MS or similar techniques

Research has demonstrated that these methods, when properly executed, can achieve detection limits in the low nanogram or picogram range, allowing for accurate quantification of BDE-66 and related compounds in complex matrices.

Instrumental Analysis Parameters

For the optimal detection and quantification of BDE-66 using BDE 66-13C6 as an internal standard, specific instrumental parameters are typically employed. GC-MS analysis is commonly performed in selected reaction monitoring (SRM) mode to enhance sensitivity and selectivity.

Researchers have established calibration methods using multi-point calibration curves spanning concentration ranges typically from 6.25 to 200 ng/mL for accurate quantification. The inclusion of recovery standards permits the assessment of analytical performance, with acceptable recovery rates for 13C-labeled PBDEs typically exceeding 80%.

Future Research Directions

Improved Analytical Methods

Future research efforts may focus on developing more sensitive and selective analytical methods for the detection and quantification of BDE-66 and its metabolites. The continuing refinement of isotope dilution methods using standards like BDE 66-13C6 will likely enhance the accuracy and precision of PBDE analyses in complex matrices.

Metabolomic Investigations

Expanding research into the metabolic fate of BDE-66 and other PBDE congeners will benefit from the availability of isotopically labeled standards like BDE 66-13C6. These investigations may elucidate the complete metabolic pathways and identify potentially toxic metabolites currently uncharacterized.

Environmental Fate Studies

Future environmental studies could employ BDE 66-13C6 in controlled experiments to track the fate and behavior of BDE-66 in different environmental compartments. Such studies would provide valuable information on the persistence, bioaccumulation, and transformation of this PBDE congener in various ecosystems.